N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H16FN3OS/c1-2-8-20(9-7-18)16(21)14-11-19-15(22-14)10-12-3-5-13(17)6-4-12/h3-6,11H,2,8-10H2,1H3
• InChI Key: ONNMPCVFUYHUAF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)C1=CN=C(S1)CC2=CC=C(C=C2)F
• Molecular Formula: C16H16FN3OS
• Molecular Weight: 317.4 g/mol

Description

N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of drugs known as Janus kinase inhibitors, which are used to treat a variety of autoimmune and inflammatory diseases.

Mechanism of Action

N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide works by inhibiting the activity of Janus kinases, which are enzymes that play a key role in the immune response. By inhibiting these enzymes, N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide helps to reduce inflammation and prevent damage to tissues and organs.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that play a key role in the immune response. It has also been shown to reduce the activity of immune cells such as T cells and B cells, which are involved in the development of autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide is that it has been extensively studied and its mechanism of action is well understood. This makes it a valuable tool for researchers studying the immune response and the development of autoimmune and inflammatory diseases. However, one limitation of N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide is that it can have off-target effects on other enzymes and pathways, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide. One area of interest is the development of more specific and selective Janus kinase inhibitors that can target specific isoforms of the enzyme. Another area of interest is the use of N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide in combination with other drugs to enhance its therapeutic effects. Finally, there is interest in studying the long-term effects of N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide on the immune system and its potential for use in preventing or treating autoimmune and inflammatory diseases.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide involves several steps, starting with the reaction of 4-fluorobenzylamine with 2-bromoacetonitrile to form the intermediate 2-(4-fluorobenzyl)-2-methylpropanenitrile. This intermediate is then reacted with propylamine and thioacetamide to yield the final product, N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide.

Scientific Research Applications

N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-N-propyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of autoimmune and inflammatory diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It works by inhibiting the activity of Janus kinases, which are enzymes that play a key role in the immune response.